Cas no 1019150-56-1 (3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid)

• Product Name: 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid
• CAS No: 1019150-56-1
• MF: C₅H₇N₃O₄S
• MW: 205.191779375076
• CID: 4676269
• Update Time: 2025-05-19

3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-[1,2,4]TRIAZOLE-3-SULFONYL)-PROPIONIC ACID
• 3-(1H-1,2,4-triazol-3-ylsulfonyl)propanoic acid
• 3-((1H-1,2,4-Triazol-3-yl)sulfonyl)propanoic acid
• HMS3538J21
• STK361546
• ST092182
• 3-(1H-1,2,4-triazole-3-sulfonyl)propanoic acid
• 3-(4H-1,2,4-triazol-3-ylsulfonyl)propanoic acid
• 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid

• Inchi： 1S/C5H7N3O4S/c9-4(10)1-2-13(11,12)5-6-3-7-8-5/h3H,1-2H2,(H,9,10)(H,6,7,8)
• InChI Key： UMBLJVCSCURISE-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)(CCC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 121

3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid

3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid (CAS No. 1019150-56-1): An Overview

3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid (CAS No. 1019150-56-1) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structure, has garnered attention for its applications in pharmaceutical research and development. The molecule consists of a propionic acid moiety linked to a triazole sulfonyl group, which imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid is defined by the presence of a triazole ring and a sulfonyl group attached to a propionic acid chain. The triazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The sulfonyl group, on the other hand, contributes to the compound's polarity and reactivity, making it suitable for various chemical reactions and biological assays.

In recent years, there has been a growing interest in the use of 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid in the development of new pharmaceutical agents. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, studies have demonstrated that 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid has also shown potential as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid could be further developed into a novel therapeutic agent for cancer treatment.

The synthesis of 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid involves several well-established chemical reactions. One common approach is to start with the reaction of propiolic acid with sodium azide to form the corresponding azide derivative. This intermediate is then treated with sulfuric acid to generate the triazole ring. Finally, the sulfonylation step is carried out using an appropriate sulfonyl chloride or sulfonic anhydride to introduce the sulfonyl group onto the propionic acid chain.

The purity and quality of 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid are crucial for its use in research and development applications. High-purity standards are essential to ensure consistent results in biological assays and clinical trials. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the purity and structural integrity of this compound.

In addition to its pharmaceutical applications, 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid has also found use in other areas of chemistry and biology. For example, it can serve as a building block for the synthesis of more complex molecules with diverse functionalities. The presence of reactive functional groups such as the carboxylic acid and sulfonyl moieties makes it an attractive starting material for various chemical transformations.

The environmental impact of 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid

In conclusion, 3-(1H-[1,2,4]Triazole-3-sulfonyl)-propionic acid (CAS No. 1019150-56-1) is a promising compound with a wide range of applications in pharmaceutical research and development. Its unique chemical structure and biological properties make it a valuable candidate for further investigation into its potential therapeutic uses. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it is likely that new opportunities will emerge for its application in medicine and beyond.